Benzyl mercaptan
Benzyl mercaptan
Benzyl thiol is a thiol that is toluene in which one of the methyl hydrogens has been replaced by a sulfanyl group. It has a role as a plant metabolite. It is a thiol and a member of benzenes. It derives from a hydride of a toluene.
Benzyl mercaptan is a natural product found in Mephitis mephitis with data available.
Benzyl mercaptan is a natural product found in Mephitis mephitis with data available.
Brand Name:
Vulcanchem
CAS No.:
100-53-8
VCID:
VC20857252
InChI:
InChI=1S/C7H8S/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
SMILES:
C1=CC=C(C=C1)CS
Molecular Formula:
C7H8S
Molecular Weight:
124.21 g/mol
Benzyl mercaptan
CAS No.: 100-53-8
Cat. No.: VC20857252
Molecular Formula: C7H8S
Molecular Weight: 124.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl thiol is a thiol that is toluene in which one of the methyl hydrogens has been replaced by a sulfanyl group. It has a role as a plant metabolite. It is a thiol and a member of benzenes. It derives from a hydride of a toluene. Benzyl mercaptan is a natural product found in Mephitis mephitis with data available. |
|---|---|
| CAS No. | 100-53-8 |
| Molecular Formula | C7H8S |
| Molecular Weight | 124.21 g/mol |
| IUPAC Name | phenylmethanethiol |
| Standard InChI | InChI=1S/C7H8S/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2 |
| Standard InChI Key | UENWRTRMUIOCKN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CS |
| Canonical SMILES | C1=CC=C(C=C1)CS |
| Boiling Point | 194-195 °C 194.00 to 195.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless liquid Water-white, mobile liquid |
| Flash Point | 158 °F (70 °C)(Closed cup) |
| Melting Point | -30 °C |
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